molecular formula C9H12BrN3O3 B8720210 5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine

5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine

Cat. No.: B8720210
M. Wt: 290.11 g/mol
InChI Key: GADKZYKHMNZUAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C9H12BrN3O3 and its molecular weight is 290.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12BrN3O3

Molecular Weight

290.11 g/mol

IUPAC Name

5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine

InChI

InChI=1S/C9H12BrN3O3/c1-16-4-2-3-11-9-8(13(14)15)5-7(10)6-12-9/h5-6H,2-4H2,1H3,(H,11,12)

InChI Key

GADKZYKHMNZUAM-UHFFFAOYSA-N

Canonical SMILES

COCCCNC1=C(C=C(C=N1)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 100 mL round bottom flask containing 5-bromo-2-chloro-3-nitropyridine (5.12 g, 21.6 mmol) in DMSO (20.5 mL) was added 3-methoxypropylamine (4.40 mL, 43.1 mmol) dropwise. The reaction was heated to 60° C. and monitored with TLC and LC-MS. After 2.5 h, LC-MS showed that the reaction was complete. The mixture was cooled to rt then diluted with water. After extracting three times with EtOAc, the organic layers were combined then washed with brine and dried over anhydrous magnesium sulfate. After filtration, the mixture was concentrated in vacuo to give a light yellow brown solid as 5-bromo-N-(3-methoxypropyl)-3-nitropyridin-2-amine. 1H NMR (400 MHz, CDCl3) δ ppm 8.62 (1H, br. s.), 8.54 (1H, d, J=2.3 Hz), 8.43 (1H, d, J=2.3 Hz), 3.69-3.78 (2H, m), 3.56 (2H, t, J=5.7 Hz), 3.40 (3H, s), 1.96 (2H, dt, J=12.2, 6.2 Hz).
Quantity
5.12 g
Type
reactant
Reaction Step One
Name
Quantity
20.5 mL
Type
solvent
Reaction Step One
Quantity
4.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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